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Cat. No.: B074854

For Researchers, Scientists, and Drug Development Professionals

Introduction

alpha-Methylcinnamic acid, systematically known as (2E)-2-methyl-3-phenylprop-2-enoic
acid, is an organic compound that belongs to the class of cinnamic acids. It is characterized by
a phenyl group attached to an acrylic acid backbone, with a methyl group substituted at the
alpha position. This compound and its derivatives are of significant interest in various scientific
fields, including pharmaceuticals and materials science, due to their versatile chemical
reactivity and diverse biological activities. This guide provides a comprehensive overview of the
fundamental properties of alpha-Methylcinnamic acid, including its physicochemical
characteristics, spectroscopic data, synthesis and purification protocols, and biological
activities, with a focus on its antimicrobial and antifungal properties.

Physicochemical Properties

alpha-Methylcinnamic acid is a white to off-white crystalline solid at room temperature with a
faint, characteristic odor.[1] Its core structure consists of a benzene ring, a carbon-carbon
double bond, and a carboxylic acid functional group, all arranged in a conjugated system that
contributes to its stability and reactivity.[1]

Identification and General Properties
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The following table summarizes the key identification and general properties of alpha-
Methylcinnamic acid.

Property Value Reference(s)

2E)-2-methyl-3-phenylprop-2-
IUPAC Name ( ) ) yrerpnenyiprop [2]
enoic acid

a-Methylcinnamic acid, 2-
Synonyms o [1][2]
Methyl-3-phenylacrylic acid

CAS Number 1199-77-5 [11[2]

Molecular Formula C10H1002 [1][2]

Molecular Weight 162.19 g/mol [3]

Appearance WTZe to off-white crystalline o
soli

Quantitative Physical and Chemical Properties

Key quantitative data for alpha-Methylcinnamic acid are presented below for easy reference
and comparison.
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Property Value Reference(s)
Melting Point 79-81 °C [3114]

Boiling Point 288.3 °C at 760 mmHg [1]

Density 1.147 g/cm3 [1]

Flash Point 194.3°C [1]

Vapor Pressure 0.00109 mmHg at 25°C [1]

LogP (Octanol/Water) 2.17450 [1]

pKa Data not readily available

Slightly soluble in water; freely
Solubility soluble in many organic [5]

solvents.

Spectroscopic Data

The structural elucidation of alpha-Methylcinnamic acid is supported by various
spectroscopic techniques.

'H NMR Spectroscopy

The *H NMR spectrum of alpha-Methylcinnamic acid provides characteristic signals for its
protons.
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Chemical Shift

Multiplicity Integration Assignment Reference(s)
(ppm)
) Carboxylic acid
~12.3 Singlet (broad) 1H [6]
proton (-COOH)
) Vinylic proton
~7.84 Singlet 1H [61[7]
(=CH-)
Aromatic protons
~7.57-7.23 Multiplet 5H [6][7]
(CeHs-)
Methyl protons (-
~2.15 Doublet 3H [7]
CHs)
3C NMR Spectroscopy
The 13C NMR spectrum confirms the carbon framework of the molecule.
Chemical Shift (ppm) Assignment Reference(s)

Carboxylic acid carbon (-

~172.5 COOH) [7]
~140.8 Vinylic carbon (=CH-) [8]
~134.5 Aromatic carbon (ipso-C) [3]
~130.0 - 128.0 Aromatic carbons (-CeHs) [8]
~129.3 Vinylic carbon (-C(CHs)=) [8]
~14.1 Methyl carbon (-CHs) [7]

Infrared (IR) Spectroscopy

The IR spectrum of alpha-Methylcinnamic acid displays characteristic absorption bands for

its functional groups.
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Wavenumber ] .
Intensity Assignment Reference(s)
(cm™)
O-H stretch
3400 - 2300 Broad (carboxylic acid, H- [8]
bonded)
C=0 stretch (carbonyl
~1680 Strong ) ) [8]
of carboxylic acid)
~1630 Medium C=C stretch (alkene) [8]
) C=C stretch (aromatic
~1580, ~1500 Medium [8]

ring)

Mass Spectrometry (MS)

Electron ionization mass spectrometry of alpha-Methylcinnamic acid results in a

characteristic fragmentation pattern.

mlz Relative Intensity Assignment Reference(s)
162 Moderate Molecular ion [M]* [9]
147 High [M - CHs]* [10]

) [M - COOH]* or
117 High

[CoHo]*

91 High Tropylium ion [C7H7]*
77 Moderate Phenyl ion [CeHs]* [11]

Experimental Protocols

Synthesis of alpha-Methylcinnamic Acid via Perkin

Reaction

The Perkin reaction is a classical method for the synthesis of cinnamic acids and their

derivatives.[5] This protocol describes the synthesis of alpha-Methylcinnamic acid from
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benzaldehyde and propionic anhydride.

Materials and Equipment:

e Benzaldehyde

e Propionic anhydride

e Anhydrous potassium carbonate

e Concentrated hydrochloric acid (HCI)

e Water

e Round-bottom flask

e Reflux condenser

e Heating mantle or oil bath

e Magnetic stirrer and stir bar

o Beakers

e Bichner funnel and filter flask

e pH paper

Procedure:

To a round-bottom flask containing anhydrous potassium carbonate (1.2 eq.), slowly add
propionic anhydride (1.6 eq.) at 0 °C with stirring.[2]

After 5 minutes of stirring, add benzaldehyde (1.0 eq.) dropwise to the mixture.[2]

Heat the reaction mixture to reflux and maintain for 12 hours.[2]

Upon completion, cool the mixture to room temperature using an ice bath.[2]
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Add water and solid sodium carbonate to the reaction mixture.[2]

Collect the resulting precipitate by filtration.[2]

Acidify the filtrate to a pH of 6.0 with concentrated HCI to precipitate the crude alpha-

Methylcinnamic acid.[2]

Collect the crude product by vacuum filtration and wash with cold water.

Benzaldehyde + Heat
Propionic Anhydride + Reflux (12h)
K2COs

Workup:

1. Cool e . : y
2. Add H20, NazCO3 I—| Acidification (HCI) alpha-Methylcinnamic Acid

3. Filter

Click to download full resolution via product page

Caption: Synthesis workflow for alpha-Methylcinnamic acid via Perkin reaction.

Purification by Recrystallization

Recrystallization is a standard technique to purify the crude product.[12][13][14][15] A mixed

solvent system of ethanol and water is often effective for cinnamic acid derivatives.[12]

Materials and Equipment:

Crude alpha-Methylcinnamic acid
Ethanol (95% or absolute)
Deionized water

Erlenmeyer flasks

Hot plate with magnetic stirrer
Buchner funnel and filter flask

Filter paper
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* Ice bath

Procedure:

e Place the crude alpha-Methylcinnamic acid in an Erlenmeyer flask.

e Add a minimum amount of hot ethanol to dissolve the solid completely.[12]

e While the solution is hot, add hot deionized water dropwise until the solution becomes
slightly turbid (cloud point).[12]

e Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear,
saturated solution.[12]

 Allow the flask to cool slowly to room temperature to facilitate the formation of large crystals.
[12]

e Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize
crystal yield.[12]

o Collect the purified crystals by vacuum filtration using a Bichner funnel.[12]
e Wash the crystals with a small amount of an ice-cold ethanol/water mixture.[12]

e Dry the crystals, for example, in a drying oven at a moderate temperature (e.g., 60-70 °C).
[12]

Crude alpha-Methylcinnamic Dissolve in
COCER | minimi um hot ethanol

Add hot water Add hot ethanol Slow cooling to Cool in = Pure alpha-Methylcinnamic
to cloud point ‘ to clarify room temperature ice bath Vacuum filration Acid Crystals

Click to download full resolution via product page

Caption: Workflow for the purification of alpha-Methylcinnamic acid by recrystallization.

Biological Activity and Signaling Pathways
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Cinnamic acid and its derivatives, including alpha-Methylcinnamic acid, are known to exhibit
a range of biological activities, most notably antimicrobial and antifungal effects.[16][17]

Antimicrobial and Antifungal Activity

alpha-Methylcinnamic acid has demonstrated efficacy against various bacteria and fungi.[2]
[6] The primary mechanism of its antimicrobial action is believed to be the disruption of the
microbial cell membrane.[1] The lipophilic nature of the molecule allows it to intercalate into the
lipid bilayer, leading to increased membrane permeability, leakage of intracellular components,
and ultimately cell death.[1]

Interaction with Fungal Signhaling Pathways

Studies on cinnamic acid derivatives have shown that they can interfere with crucial fungal
signaling pathways, particularly the cell wall integrity Mitogen-Activated Protein Kinase (MAPK)
pathway.[2][6] This pathway is essential for maintaining the structural integrity of the fungal cell
wall, a key target for antifungal agents. By disrupting this pathway, cinnamic acid derivatives
can sensitize fungi to cell wall-disrupting drugs.[2][6] Specifically, derivatives like 4-chloro-a-
methylcinnamic acid have shown the ability to overcome the tolerance of certain fungal
mutants in the antioxidant MAPK pathway.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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